Cas no 2201350-93-6 (4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid)

• Product Name: 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid
• CAS No: 2201350-93-6
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 5865825
• PubChem ID: 138002896
• Update Time: 2025-06-20

4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid
• 4-({[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl}amino)quinoline-3-carboxylic acid
• EN300-7471688
• Z2465915433
• 2201350-93-6

• Inchi： 1S/C21H23N5O2/c1-25-9-11-26(12-10-25)20-15(5-4-8-22-20)13-24-19-16-6-2-3-7-18(16)23-14-17(19)21(27)28/h2-8,14H,9-13H2,1H3,(H,23,24)(H,27,28)
• InChI Key： MOIFRRJHIVGARR-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C=CC=CC2=C1NCC1=CC=CN=C1N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 377.18517499g/mol
• Monoisotopic Mass: 377.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.6Ų

Additional information on 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid

4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid (CAS No. 2201350-93-6): A Comprehensive Overview

4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid (CAS No. 2201350-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of cancer therapy and neurodegenerative diseases.

The chemical structure of 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid is composed of a quinoline core, a methylated piperazine moiety, and a pyridine ring. These structural elements contribute to its pharmacological properties, including high affinity for specific receptors and enhanced bioavailability. The quinoline scaffold is well-known for its biological activity, often found in antimalarial and anticancer agents. The presence of the methylated piperazine and pyridine rings further modulates its binding affinity and selectivity, making it a versatile candidate for drug development.

Recent studies have highlighted the potential of 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid as an anticancer agent. In vitro assays have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This compound has also shown synergistic effects when combined with other anticancer drugs, suggesting its potential as a component of combination therapies.

In addition to its anticancer properties, 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid has been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate these pathways suggests that it may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic profile of 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid has also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as an oral medication. The compound has shown low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. These findings support its safety and efficacy for further clinical evaluation.

The synthesis of 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid involves several steps, including the formation of the quinoline core, the introduction of the methylated piperazine moiety, and the final coupling with the pyridine ring. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methylamino]quinoline-3-carboxylic acid in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease outcomes without major side effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential safety concerns before advancing to larger-scale studies.

In conclusion, 4-[[2-(4-Methylpiperazin-1-y l)pyridin - 3 - yl ] methylamino ] quinoline - 3 - carboxylic acid (CAS No . 2201350 - 93 - 6) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in both oncology and neurology. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.